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Compound of Interest |

3-Bromobutan-2-amine
Compound Name: _
hydrochloride
CAS No.: 1989672-22-1
Cat. No.: B2720181
. J

3-Bromobutan-2-amine hydrochloride is a halogenated amine that serves as a valuable
intermediate in synthetic organic chemistry. Its structure, featuring two adjacent stereocenters
at the C2 (amine) and C3 (bromine) positions, makes it a significant chiral building block for the
construction of complex, stereochemically-defined molecules. Such building blocks are of
paramount importance in drug discovery and development, where the specific three-
dimensional arrangement of atoms is often critical for biological activity and therapeutic
efficacy.[1][2] The hydrochloride salt form enhances the compound's stability and handling
characteristics, making it suitable for laboratory use.[3] This guide provides a comprehensive
overview of the logical synthesis, stereochemical considerations, and analytical validation of 3-
Bromobutan-2-amine hydrochloride, framed from the perspective of its practical "discovery"
and development in a modern chemical research setting.

Physicochemical Properties

A summary of the key properties for the parent compound and its hydrochloride salt is
presented below.
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Property Value Source
Chemical Formula C4H11BrCIN PubChem|[3]
Molecular Weight 188.49 g/mol PubChem][3]

3-bromobutan-2-
IUPAC Name ) ] PubChem][3]
amine;hydrochloride

CAS Number 1989672-22-1 BLD Pharm[4]
3-Bromobutan-2-amine

Parent Compound PubChem[5]
(CaH10BrN)

Parent MW 152.03 g/mol PubChem[5]

Retrosynthetic Analysis and Strategic Synthesis
Design

The "discovery" of a non-natural product like 3-Bromobutan-2-amine hydrochloride in a
laboratory context is fundamentally about the design and execution of a viable synthetic
pathway. A logical retrosynthetic analysis provides the roadmap for this process.
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3-Bromobutan-2-amine HCI

eprotonation

Final Step

HCI Addition

!

3-Bromobutan-2-amine

ynthesis

Key C-N Bond Formation

Reductive Amination
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Step 1: Reductive Amination
- NaBH3CN
- 0°C to RT, 12-18h

In-Process Control:
TLC or LC-MS

eaction Complete

Aqueous Workup
- Quench (HCI)
- Basify (NaOH)
- Extract (DCM)

A

Purification of Free Base
- Dry over Na2S04
- Concentrate

Intermediate:
3-Bromobutan-2-amine (Oil)

Step 2: Salt Formation
- Dissolve in Et20
- Add HCl in Et20

Y

Isolation & Drying
- Vacuum Filtration

- Wash with Et20
- Dry under Vacuum

Final Product:
3-Bromobutan-2-amine HCI (Solid)

Final QC:
NMR, MS, Purity (HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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